![molecular formula C14H19NO3 B6148080 tert-butyl N-[1-(3-formylphenyl)ethyl]carbamate CAS No. 1349734-55-9](/img/no-structure.png)
tert-butyl N-[1-(3-formylphenyl)ethyl]carbamate
Description
“tert-butyl N-[1-(3-formylphenyl)ethyl]carbamate” is a chemical compound used in synthesis . It is also known as “tert-butyl (3-formyl-4-hydroxyphenyl)carbamate” with a molecular formula of C12H15NO4 .
Physical And Chemical Properties Analysis
This compound is a white to off-white solid powder . It has a certain solubility in common organic solvents . The molecular weight of a similar compound, “tert-butyl (3-formyl-4-hydroxyphenyl)carbamate”, is 221.26 .Safety and Hazards
The compound “tert-butyl (3-formylphenyl)carbamate” has been classified with the signal word “Warning” and hazard statements H302, H315, H319, H332, and H335 . This indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation . The compound should not be released into the environment .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-[1-(3-formylphenyl)ethyl]carbamate involves the reaction of tert-butyl carbamate with 3-formylphenethylamine in the presence of a coupling agent such as EDCI or DCC. The resulting intermediate is then treated with trifluoroacetic acid to remove the tert-butyl protecting group and yield the final product.", "Starting Materials": ["tert-butyl carbamate", "3-formylphenethylamine", "coupling agent (e.g. EDCI or DCC)", "trifluoroacetic acid"], "Reaction": ["Step 1: Dissolve tert-butyl carbamate and 3-formylphenethylamine in a suitable solvent (e.g. dichloromethane) and add the coupling agent (e.g. EDCI or DCC). Stir the reaction mixture at room temperature for several hours.", "Step 2: Quench the reaction by adding water and extract the organic layer with a suitable solvent (e.g. ethyl acetate).", "Step 3: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Step 4: Dissolve the resulting intermediate in trifluoroacetic acid and stir at room temperature for several hours.", "Step 5: Quench the reaction by adding water and extract the organic layer with a suitable solvent (e.g. ethyl acetate).", "Step 6: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to yield the final product." ] } | |
CAS RN |
1349734-55-9 |
Product Name |
tert-butyl N-[1-(3-formylphenyl)ethyl]carbamate |
Molecular Formula |
C14H19NO3 |
Molecular Weight |
249.3 |
Purity |
95 |
Origin of Product |
United States |
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